Cobalt(II) hydroxide

• CAS No.: 12672-51-4
• Molecular Formula: CoHO-
• Molecular Weight: 75.941 g/mol
• IUPAC Name: cobalt;hydroxide
• InChI: InChI=1S/Co.H2O/h;1H2/p-1
• InChI Key: SAXCKUIOAKKRAS-UHFFFAOYSA-M
• SMILES: [OH-].[OH-].[Co+2]
• Canonical SMILES: [OH-].[Co]
• Synonyms: Cobalt hydroxide

Description

Cobalt hydroxide, with the chemical formula Co(OH)₂, is an inorganic compound consisting of divalent cobalt cations (Co²⁺) and hydroxide anions (OH⁻). It typically appears as a rose-red or bluish-green powder and is insoluble in water. This compound is known for its amphoteric nature, meaning it can react both as an acid and a base .

Preparation Methods

Cobalt hydroxide can be synthesized through several methods:

Precipitation Method: This involves adding an alkali metal hydroxide, such as sodium hydroxide, to an aqueous solution of a cobalt(II) salt like cobalt(II) chloride or cobalt(II) nitrate. The reaction can be represented as[ \text{Co}^{2+} + 2\text{OH}^- \rightarrow \text{Co(OH)}_2 ]

Electrochemical Method: Cobalt hydroxide can also be prepared by electrolysis of a cobalt nitrate solution using a platinum cathode.

Complexation Method: Another approach involves reacting cobalt(II) nitrate in water with triethylamine, which acts as both a base and a complexing agent.

Chemical Reactions Analysis

Cobalt hydroxide undergoes various chemical reactions:

Decomposition: When heated to 168°C under vacuum, cobalt hydroxide decomposes to form cobalt(II) oxide (CoO).

Oxidation: Cobalt hydroxide can be oxidized by air to form cobalt oxyhydroxide (CoOOH).

Reduction: It can be reduced to metallic cobalt under certain conditions.

Substitution: Cobalt hydroxide can react with acids to form cobalt salts and water. For example[ \text{Co(OH)}_2 + 2\text{HCl} \rightarrow \text{CoCl}_2 + 2\text{H}_2\text{O} ]

Scientific Research Applications

Cobalt hydroxide has a wide range of applications in scientific research and industry:

Catalysis: It is used as a catalyst in various chemical reactions, including the oxygen evolution reaction (OER) and chloride oxidation reaction (COR).

Battery Electrodes: Cobalt hydroxide is a critical component in the manufacture of rechargeable batteries, such as lithium-ion batteries.

Supercapacitors: It is used in the production of supercapacitors due to its high theoretical capacitance and excellent electrochemical properties.

Drying Agent: It serves as a desiccant in paints, varnishes, and inks, promoting faster drying.

Mechanism of Action

The mechanism by which cobalt hydroxide exerts its effects, particularly in catalysis, involves its redox-active properties. In the oxygen evolution reaction, cobalt hydroxide undergoes oxidation to form cobalt oxyhydroxide, which then facilitates the release of oxygen molecules. The presence of heteroatoms, such as copper, can enhance its catalytic activity by modulating the electronic structure of cobalt ions .

Comparison with Similar Compounds

Cobalt hydroxide can be compared with other similar compounds, such as:

Nickel hydroxide (Ni(OH)₂): Both compounds are used in battery electrodes and supercapacitors, but cobalt hydroxide generally exhibits higher electrochemical activity.

Iron hydroxide (Fe(OH)₂): While iron hydroxide is also used in catalysis, cobalt hydroxide is preferred for its superior catalytic properties in specific reactions.

Copper hydroxide (Cu(OH)₂): Copper hydroxide is another transition metal hydroxide with applications in catalysis and electrochemistry, but cobalt hydroxide often provides better performance in energy storage devices.

Cobalt hydroxide’s unique combination of amphoteric behavior, high electrochemical activity, and versatility in various applications makes it a valuable compound in both scientific research and industrial processes.